Cas no 1476763-45-7 (tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate
• CAS No: 1476763-45-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4601582
• Update Time: 2025-11-06

tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate
• (R)-tert-butyl methyl(piperidin-2-ylmethyl)carbamate
• Carbamic acid, N-methyl-N-[(2R)-2-piperidinylmethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14(4)9-10-7-5-6-8-13-10/h10,13H,5-9H2,1-4H3/t10-/m1/s1
• InChI Key： LTMLIVOSJQDOAG-SNVBAGLBSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C[C@H]1CCCCN1

Additional information on tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate

Comprehensive Overview of tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate (CAS No. 1476763-45-7)

The compound tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate (CAS No. 1476763-45-7) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, featuring a piperidine ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing attention toward tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate is its stereochemical specificity. The (2R)-piperidin-2-yl moiety introduces chirality, which is critical for interactions with biological targets. This aligns with current trends in precision medicine, where enantiomerically pure compounds are favored for their optimized efficacy and reduced side effects. As the pharmaceutical industry shifts toward targeted therapies, such intermediates are becoming indispensable.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound serves as a protective group for amines, a strategy widely employed in peptide synthesis and medicinal chemistry. The Boc group is known for its stability under basic conditions and ease of removal under acidic conditions, making it a versatile tool for multi-step syntheses. This property is particularly relevant in the context of green chemistry, where researchers seek efficient and sustainable synthetic routes.

In recent years, the demand for chiral building blocks like tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate has surged, driven by advancements in asymmetric synthesis and catalysis. The compound’s potential applications extend to neurodegenerative disease research, where piperidine derivatives are explored as modulators of neurotransmitter systems. This connects to broader discussions in the scientific community about addressing Alzheimer’s disease and Parkinson’s disease, topics frequently searched in academic and healthcare circles.

Another area of interest is the compound’s role in protease inhibition. Piperidine scaffolds are common in inhibitors targeting enzymes like HIV protease or renin, which are pivotal in virology and cardiovascular research. While CAS No. 1476763-45-7 itself may not be a drug candidate, its structural features make it a promising precursor for designing such inhibitors. This aligns with the public’s heightened focus on infectious disease and antiviral therapies, especially post-pandemic.

The synthesis and characterization of tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate often involve advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and stereochemical integrity, which are non-negotiable in Good Manufacturing Practice (GMP) settings. For researchers, understanding these analytical protocols is essential, as evidenced by frequent searches for HPLC method development and NMR interpretation.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the design of functionalized polymers. The incorporation of piperidine units can alter polymer properties like rigidity or solubility, opening doors to innovations in drug delivery systems and biodegradable materials. This interdisciplinary appeal makes tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate a subject of interest across multiple scientific domains.

In conclusion, tert-butyl N-methyl-N-{[(2R)-piperidin-2-yl]methyl}carbamate (CAS No. 1476763-45-7) exemplifies the convergence of organic chemistry, pharmacology, and materials engineering. Its versatility as a chiral intermediate, coupled with its relevance to cutting-edge research areas, ensures its continued prominence in scientific literature and industrial applications. As the quest for novel therapeutics and sustainable materials intensifies, compounds like this will remain at the forefront of innovation.